Cas no 461658-59-3 (2-Methoxycarbonyl-4-chloro-5-amino-6-methoxypyrimidine)

2-Methoxycarbonyl-4-chloro-5-amino-6-methoxypyrimidine structure
461658-59-3 structure
Product Name:2-Methoxycarbonyl-4-chloro-5-amino-6-methoxypyrimidine
CAS No:461658-59-3
MF:C7H8ClN3O3
MW:217.609720230103
CID:2109527
Update Time:2023-08-04

2-Methoxycarbonyl-4-chloro-5-amino-6-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • methyl 5-amino-4-chloro-6-methoxypyrimidine-2-carboxylate
    • 2-methoxycarbonyl-4-chloro-5-amino-6-methoxypyrimidine
    • 2-Methoxycarbonyl-4-chloro-5-amino-6-methoxypyrimidine
    • Inchi: 1S/C7H8ClN3O3/c1-13-6-3(9)4(8)10-5(11-6)7(12)14-2/h9H2,1-2H3
    • InChI Key: NISOUGYKDBGHSH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=NC(C(=O)OC)=N1)OC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Topological Polar Surface Area: 87.3
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.